Cas no 1246820-87-0 (Ziprasidone Sulfone HydrochlorideDiscontinued)
Ziprasidone Sulfone HydrochlorideDiscontinued Chemical and Physical Properties
Names and Identifiers
-
- Ziprasidone Sulfone Hydrochloride Discontinued
- Ziprasidone Sulfone HydrochlorideDiscontinued
-
- Inchi: 1S/C21H21ClN4O3S.ClH/c22-17-13-18-15(12-20(27)23-18)11-14(17)5-6-25-7-9-26(10-8-25)21-16-3-1-2-4-19(16)30(28,29)24-21;/h1-4,11,13H,5-10,12H2,(H,23,27);1H
- InChI Key: DXWJYEYNMAVTKL-UHFFFAOYSA-N
- SMILES: O=S1(C2=CC=CC=C2C(N2CCN(CCC3=C(C=C4NC(=O)CC4=C3)Cl)CC2)=N1)=O.Cl
Ziprasidone Sulfone HydrochlorideDiscontinued Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | Z485010-10mg |
Ziprasidone Sulfone HydrochlorideDiscontinued |
1246820-87-0 | 10mg |
140.00 | 2021-07-15 | ||
| TRC | Z485010-100mg |
Ziprasidone Sulfone HydrochlorideDiscontinued |
1246820-87-0 | 100mg |
1100.00 | 2021-07-15 | ||
| AN HUI ZE SHENG Technology Co., Ltd. | Z485010-10mg |
Ziprasidone Sulfone HydrochlorideDiscontinued |
1246820-87-0 | 10mg |
¥1375.00 | 2023-09-15 | ||
| AN HUI ZE SHENG Technology Co., Ltd. | Z485010-100mg |
Ziprasidone Sulfone HydrochlorideDiscontinued |
1246820-87-0 | 100mg |
¥11000.00 | 2023-09-15 |
Ziprasidone Sulfone HydrochlorideDiscontinued Related Literature
-
1. An investigation of the electrochemical delithiation process of carbon coated α-Fe2O3nanoparticlesAdrian Brandt,Florian Winter,Sebastian Klamor,Frank Berkemeier,Jatinkumar Rana,Rainer Pöttgen,Andrea Balducci J. Mater. Chem. A, 2013,1, 11229-11236
-
Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
-
Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
-
Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
Additional information on Ziprasidone Sulfone HydrochlorideDiscontinued
Comprehensive Overview of Ziprasidone Sulfone Hydrochloride Discontinued (CAS No. 1246820-87-0)
Ziprasidone Sulfone Hydrochloride Discontinued (CAS No. 1246820-87-0) is a chemically modified derivative of ziprasidone, an atypical antipsychotic primarily used to treat schizophrenia and bipolar disorder. This compound, specifically the sulfone hydrochloride form, has been discontinued, making it a subject of interest for researchers and pharmaceutical historians. The discontinuation raises questions about its pharmacological profile, stability, and comparative efficacy against other antipsychotics like quetiapine or risperidone.
The chemical structure of Ziprasidone Sulfone Hydrochloride features a benzisothiazole core, with the sulfone modification altering its metabolic pathway. Unlike its parent compound, this derivative was explored for potential reduced side effects, such as QT prolongation, a concern with ziprasidone. Researchers have investigated whether the discontinued status relates to clinical trial outcomes, bioavailability issues, or shifts in therapeutic demand toward newer antipsychotics like lurasidone.
In the context of current trends, the discontinued pharmaceutical niche attracts attention from drug-repurposing studies and academic circles. Searches for "why was ziprasidone sulfone hydrochloride discontinued" or "alternatives to ziprasidone derivatives" reflect user curiosity about its legacy. Analytical labs may still reference CAS No. 1246820-87-0 for impurity profiling, as sulfone metabolites can emerge during drug degradation studies.
From a synthetic chemistry perspective, the hydrochloride salt form of this compound likely aimed to enhance solubility. However, challenges in formulation stability or in vivo conversion rates might have contributed to its discontinuation. Comparative analyses with active metabolites of ziprasidone, such as ziprasidone sulfoxide, are often discussed in pharmacokinetic forums.
The market dynamics of discontinued antipsychotics also tie into broader debates about drug development costs. While Ziprasidone Sulfone Hydrochloride never reached commercial viability, its trajectory offers insights into the attrition rates of CNS drug candidates. Patent databases and regulatory documents may hold clues about its withdrawal, a topic frequently queried as "ziprasidone sulfone patent expiration."
For laboratory professionals, CAS No. 1246820-87-0 remains relevant in reference standards for LC-MS assays. The compound’s spectral data (e.g., NMR, IR) may assist in differentiating it from structurally similar impurities. Discussions on platforms like ResearchGate often highlight its role in method validation for antipsychotic analysis.
Environmental fate studies occasionally examine discontinued pharmaceuticals like Ziprasidone Sulfone Hydrochloride to assess persistence in water systems. Though not classified as hazardous, its ecological impact remains a minor thread in environmental chemistry research, aligning with searches for "pharmaceutical pollutants."
In summary, Ziprasidone Sulfone Hydrochloride Discontinued represents a case study in drug development challenges. Its discontinued status fuels academic inquiry, while its chemical attributes sustain niche applications in analytics and research. The compound’s legacy persists through scientific literature and specialized chemical inventories.
1246820-87-0 (Ziprasidone Sulfone HydrochlorideDiscontinued) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)